Cas no 23999-66-8 (1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-one)

• Product Name: 1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-one
• CAS No: 23999-66-8
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 3917827
• PubChem ID: 66870913
• Update Time: 2025-06-09

1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(6-methoxy-1,3-benzodioxol-5-yl)-
• 1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-one
• EN300-1989344
• SCHEMBL995898
• 23999-66-8

• Inchi： 1S/C10H10O4/c1-6(11)7-3-9-10(14-5-13-9)4-8(7)12-2/h3-4H,5H2,1-2H3
• InChI Key： ZFKHDTVOBCKVHU-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(C(C)=O)=CC1=2)OC

Computed Properties

• Exact Mass: 194.05790880Da
• Monoisotopic Mass: 194.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-one

1-(6-Methoxy-1,3-Dioxaindan-5-yl)Ethan-1-one: A Comprehensive Overview

1-(6-Methoxy-1,3-Dioxaindan-5-yl)Ethan-1-one (CAS No. 23999-66-8) is a versatile organic compound with a unique structure that has garnered significant attention in both academic and industrial research. This compound belongs to the class of cyclic ketones and is characterized by its dioxaindane ring system, which imparts distinctive chemical properties. The dioxaindane framework, combined with the methoxy group and the ketone functionality, makes this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 1-(6-methoxy-1,3-dioxaindan-5-yl)ethanone in various applications, including drug discovery and material science. Its ability to undergo a range of chemical transformations has made it a cornerstone in the synthesis of complex molecules. For instance, researchers have utilized this compound as a precursor for the development of bioactive agents targeting specific cellular pathways.

The dioxaindane ring system in this compound is particularly interesting due to its rigidity and stability. This structural feature allows for precise control over steric and electronic effects during synthetic manipulations. The methoxy group, attached at the 6-position of the dioxaindane ring, introduces additional functional diversity, enabling further chemical modifications. Such versatility has positioned this compound as a key intermediate in the synthesis of advanced materials and pharmaceuticals.

From a synthetic perspective, 1-(6-methoxy-1,3-dioxaindan-5-yl)ethanone can be synthesized via several routes, including cyclization reactions and intramolecular esterifications. These methods leverage the inherent reactivity of the ketone group and the dioxaindane framework to construct complex molecular architectures. Recent advancements in catalytic methodologies have further streamlined its synthesis, making it more accessible for large-scale applications.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its ability to modulate enzyme activity and interact with biological systems has been explored in various preclinical studies. Additionally, its use in material science has been reported, particularly in the design of advanced polymers and nanomaterials with tailored properties.

Looking ahead, ongoing research continues to uncover new facets of 1-(6-methoxy-1,3-dioxaindan-5-yl)ethanone's potential. Collaborative efforts between chemists and biologists are expected to yield innovative applications in fields such as drug delivery systems and sustainable chemistry. The compound's unique combination of structural features and reactivity ensures that it will remain a focal point in future scientific endeavors.